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Compound of Interest

Octadecyltrimethylammonium
Compound Name: ,
bromide

Cat. No.: B072188

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data sheet (SDS) for
Octadecyltrimethylammonium Bromide (OTAB). The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge for
its safe handling, storage, and use in a laboratory setting.

Chemical Identification and Physical Properties

Octadecyltrimethylammonium bromide, a quaternary ammonium compound, is utilized in
various research and industrial applications for its surfactant properties.[1] A clear
understanding of its physical and chemical characteristics is fundamental to its safe handling.
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Property Value Reference
CAS Number 1120-02-1 [2][3]
Molecular Formula C21H46BrN [2][4]
Molecular Weight 392.5 g/mol [4]

White to off-white crystalline

Appearance .

solid or powder.[3][4][5]
_ _ Approximately 250 °C

Melting Point [4115]16]
(decomposes)

Solubility Soluble in water.[3][4]
Stable under recommended
storage conditions. It is

Stability hygroscopic and should be

protected from moisture.[4][5]

[6]

o Incompatible with strong
Incompatibilities o
oxidizing agents.[4][5][6]

Hazard Identification and GHS Classification

Octadecyltrimethylammonium bromide is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
hazard statements:

e H315: Causes skin irritation.[2][6]
o H319: Causes serious eye irritation.[2][6]
o H335: May cause respiratory irritation.[2][6]

The signal word associated with this chemical is "Warning".[2][6]

Toxicological Information
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Quantitative toxicological data for octadecyltrimethylammonium bromide is not readily
available in all safety data sheets. However, data for the closely related and structurally similar
compound, Cetyltrimethylammonium Bromide (CTAB, CAS No. 57-09-0), can provide an
indication of potential toxicity.

Toxicity Data (for
Cetyltrimethylamm  Value Species Reference
onium Bromide)

Acute Oral Toxicity

(LD50) 410 mg/kg Rat [718]

Acute Dermal Toxicity

2,150 mg/k Rabbit 9
(LD50) 9/kg [°]

Note: This data is for a related compound and should be used as an estimate of the potential
toxicity of octadecyltrimethylammonium bromide.

Experimental Protocols for Toxicological
Assessment

The toxicological data presented in safety data sheets are derived from standardized
experimental protocols, often following guidelines set by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401 - largely
replaced)

The traditional method for determining the median lethal dose (LD50) of a substance when
administered orally.[6]

Methodology:
o Test Animals: Typically, rats of a single sex are used.[6]

o Dosage: At least 5 animals are used per dose level, with a stepwise progression of doses.[6]
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o Administration: The substance is administered orally in a single dose.

» Observation: Animals are observed for a period of at least 14 days for signs of toxicity and
mortality.[10] Observations include changes in skin, fur, eyes, and behavior, as well as
tremors, convulsions, and coma.[6]

o Data Analysis: The LD50 is calculated statistically as the dose expected to cause death in
50% of the test animals.[6]

It is important to note that OECD Guideline 401 has been largely replaced by alternative
methods (OECD 420, 423, and 425) that use fewer animals and focus on evident toxicity rather
than lethality as an endpoint.[11][12][13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause local irritation or corrosion upon a
single topical application.[2][10]

Methodology:
o Test Animals: Albino rabbits are the preferred model.[1]

o Application: A small amount of the test substance (0.5 mL for liquids or 500 mg for solids) is
applied to a small patch of shaved skin (approximately 6 cm?).[4][14] The patch is then
covered with a gauze dressing.[4]

o Exposure: The exposure period is typically 4 hours.[3][4]

o Observation: The skin is evaluated for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3] The severity of the reactions
is scored.[4]

o Classification: The substance is classified as an irritant if the skin reactions persist at the end
of the observation period.[1]

Safe Handling and Emergency Procedures Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.scribd.com/document/362145448/Oecd-401-PDF
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://www.bemsreports.org/index.php/bems/article/download/81/96
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2009-0156-0007/content.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams illustrate the recommended workflows for the safe handling of
octadecyltrimethylammonium bromide and the appropriate response in case of accidental
exposure.

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for Octadecyltrimethylammonium Bromide.

Accidental Exposure

Exposure Occurs.

Immediatd Actions
Skin Contact: Eye Contact: Inhalation: Ingestion:

- Remove contaminated clothing. - Rinse cautiously with water for several minutes. - Move person to fresh air. - Do NOT induce vomiting.
- Wash with plenty of soap and water. - Remove contact lenses, if present and easy to do. Continue rinsing. - Keep comfortable for breathing. - Rinse mouth. Call a Poison Center or doctor.

ledical Attention

Seek Immediate Medical Attention
(Bring SDS with you)

Click to download full resolution via product page

Figure 2: Emergency Response Workflow for Accidental Exposure.
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Conclusion

Octadecyltrimethylammonium bromide is a valuable chemical for various scientific
endeavors but requires careful handling due to its potential hazards. Adherence to the safety
guidelines outlined in the SDS, including the use of appropriate personal protective equipment,
proper storage, and a clear understanding of emergency procedures, is paramount to ensure a
safe laboratory environment. Researchers and professionals should always consult the most
up-to-date safety data sheet provided by the manufacturer before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety Data Sheet
of Octadecyltrimethylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072188#octadecyltrimethylammonium-bromide-
safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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